Cas no 200283-00-7 (Boc-L-aspartic acid alpha-cyclohexyl ester dicyclohexylammonium salt)

• Product Name: Boc-L-aspartic acid alpha-cyclohexyl ester dicyclohexylammonium salt
• CAS No: 200283-00-7
• MF: C₂₇H₄₈N₂O₆
• MW: 496.679828643799
• CID: 240703
• PubChem ID: 74788191
• Update Time: 2025-06-10

Boc-L-aspartic acid alpha-cyclohexyl ester dicyclohexylammonium salt Chemical and Physical Properties

Names and Identifiers

• BOC-ASP-OCHEX DCHA
• Boc-Asp-OcHex · DCHA
• BOC-ASP-OCHEX • DCHA
• Boc-L-aspartic acid α-cyclohexyl ester dicyclohexylammonium salt
• BOC-ASPARTIC ACID-OCHEX DCHA
• Boc-L-asparticacida-cyclohexylesterdicyclohexylammoniumsalt
• Boc-L-Aspartic acid alpha-cyclohexyl ester dicyclohexylammonium salt (Boc-L-Asp-OcHex.DCHA)
• S-200283-00-7
• MFCD00076914
• Boc-L-aspartic acid a-cyclohexyl ester dicyclohexylammonium salt
• 200283-00-7
• N-cyclohexylcyclohexanamine;(3S)-4-cyclohexyloxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoic acid
• BOC-ASP-OCHEX . DCHA
• G84815
• N-Boc-L-aspartic acid cyclohexyl ester DCHA
• Boc-L-aspartic acid alpha-cyclohexyl ester dicyclohexylammonium salt

• Inchi： 1S/C15H25NO6.C12H23N/c1-15(2,3)22-14(20)16-11(9-12(17)18)13(19)21-10-7-5-4-6-8-10;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h10-11H,4-9H2,1-3H3,(H,16,20)(H,17,18);11-13H,1-10H2/t11-;/m0./s1
• InChI Key： GUAPOQKXUJIYAF-MERQFXBCSA-N
• SMILES： O(C([C@H](CC(=O)O)NC(=O)OC(C)(C)C)=O)C1CCCCC1.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 496.35100
• Monoisotopic Mass: 496.351
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 525
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2

Experimental Properties

• PSA: 113.96000
• LogP: 6.25350

Boc-L-aspartic acid alpha-cyclohexyl ester dicyclohexylammonium salt Security Information

• Storage Condition：Store in cold storage.

Additional information on Boc-L-aspartic acid alpha-cyclohexyl ester dicyclohexylammonium salt

Comprehensive Overview of Boc-L-aspartic acid alpha-cyclohexyl ester dicyclohexylammonium salt (CAS No. 200283-00-7)

Boc-L-aspartic acid alpha-cyclohexyl ester dicyclohexylammonium salt (CAS No. 200283-00-7) is a highly specialized protected amino acid derivative widely utilized in peptide synthesis, pharmaceutical research, and bioconjugation chemistry. This compound features a Boc (tert-butoxycarbonyl) protecting group, an alpha-cyclohexyl ester moiety, and a dicyclohexylammonium counterion, making it a versatile building block for asymmetric synthesis and drug development.

In recent years, the demand for Boc-protected amino acid derivatives has surged due to their critical role in solid-phase peptide synthesis (SPPS) and biologic drug formulation. Researchers frequently search for "Boc-L-aspartic acid derivatives" or "cyclohexyl ester applications in peptides," reflecting growing interest in precision medicine and targeted therapeutics. The unique steric hindrance provided by the cyclohexyl groups in this compound enhances enantioselectivity, a hot topic in chiral drug synthesis.

The dicyclohexylammonium salt form of this compound improves solubility in organic solvents while maintaining stability—a key consideration for high-throughput screening applications. Analytical techniques like HPLC, NMR, and mass spectrometry confirm its high purity (>98%), addressing another common search query: "how to characterize Boc-protected amino acid salts." The alpha-esterification strategy employed here aligns with current trends in prodrug design, particularly for improving bioavailability of aspartate-containing therapeutics.

From a green chemistry perspective, this compound's design minimizes racemization risks during peptide coupling reactions—a frequent concern in industrial-scale production. Its application extends to neuroscience research (studying excitatory amino acid transporters) and biomaterial engineering, where "modified aspartic acid monomers" are increasingly searched for polymer modification purposes. The cyclohexyl ester component also contributes to enhanced membrane permeability, relevant to blood-brain barrier penetration studies.

Storage recommendations for CAS 200283-00-7 emphasize moisture-free conditions at -20°C to preserve the Boc group integrity, a practical detail often sought by laboratory technicians. Recent publications highlight its utility in linker chemistry for antibody-drug conjugates (ADCs), connecting to the booming targeted cancer therapy market. The compound's crystalline form facilitates accurate stoichiometric calculations, addressing another common pain point in multistep organic synthesis workflows.

Innovative applications continue to emerge, such as using this derivative in enzyme-resistant peptide analogs and supramolecular chemistry constructs. Its structural features enable precise conformational control—a trending topic in rational drug design forums. As computational chemistry advances, molecular modeling of Boc-L-aspartic acid derivatives helps predict their behavior in biological systems, merging in silico and wet lab approaches that dominate contemporary research methodologies.